Cas no 2137098-90-7 ((2S,3R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutanamide)

• Product Name: (2S,3R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutanamide
• CAS No: 2137098-90-7
• MF: C₁₁H₁₉N₅O₂
• MW: 253.300861597061
• CID: 6279346
• PubChem ID: 165953718
• Update Time: 2025-05-23

(2S,3R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutanamide Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutanamide
• 2137098-90-7
• EN300-1131388
• (2S,3R)-2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methoxybutanamide

• Inchi： 1S/C11H19N5O2/c1-7(18-2)10(12)11(17)15-9-3-4-14-16(9)8-5-13-6-8/h3-4,7-8,10,13H,5-6,12H2,1-2H3,(H,15,17)/t7-,10+/m1/s1
• InChI Key： KJLXOLQZGFBRHY-XCBNKYQSSA-N
• SMILES： O(C)[C@H](C)[C@@H](C(NC1=CC=NN1C1CNC1)=O)N

Computed Properties

• Exact Mass: 253.15387487g/mol
• Monoisotopic Mass: 253.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 94.2Ų

Additional information on (2S,3R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutanamide

Comprehensive Overview of (2S,3R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutanamide (CAS No. 2137098-90-7)

The compound (2S,3R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutanamide, identified by its CAS number 2137098-90-7, is a chiral small molecule with significant potential in pharmaceutical research and drug development. Its unique structure, featuring an azetidine ring and a pyrazole moiety, makes it a promising candidate for targeting specific biological pathways. Researchers are increasingly interested in this compound due to its potential applications in kinase inhibition, GPCR modulation, and other therapeutic areas.

One of the key features of 2137098-90-7 is its stereochemistry, with the (2S,3R) configuration playing a critical role in its biological activity. The presence of the methoxybutanamide group enhances its solubility and bioavailability, which are crucial factors in drug design. Recent studies have explored its interactions with protease-activated receptors (PARs) and its potential as a neuroprotective agent, aligning with current trends in neurodegenerative disease research.

In the context of modern drug discovery, (2S,3R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutanamide has garnered attention for its selective binding affinity and low toxicity profile. These properties make it a valuable scaffold for developing next-generation therapeutics. Additionally, its synthetic accessibility and modular structure allow for structure-activity relationship (SAR) studies, enabling researchers to optimize its efficacy and safety.

The growing interest in small-molecule inhibitors and precision medicine has further highlighted the importance of compounds like 2137098-90-7. With advancements in computational chemistry and AI-driven drug design, this compound is being explored for its potential in personalized treatment strategies. Its compatibility with high-throughput screening (HTS) platforms also positions it as a key player in accelerating drug discovery pipelines.

From a commercial perspective, CAS No. 2137098-90-7 is gaining traction in the pharmaceutical intermediates market. Its demand is driven by the need for innovative drug candidates and the rising focus on rare disease therapies. As the industry shifts toward targeted therapies, this compound's versatility and mechanistic specificity make it a standout choice for researchers and developers alike.

In summary, (2S,3R)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutanamide represents a cutting-edge example of how chiral chemistry and rational drug design can converge to address unmet medical needs. Its CAS number 2137098-90-7 is increasingly associated with breakthroughs in oncology, neurology, and immunology, making it a compound to watch in the coming years.